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Compound of Interest

Compound Name: 4-Iodo-3-methoxybenzoic acid

Cat. No.: B1319260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodo-3-methoxybenzoic acid
(CAS Number: 282087-44-9), a key building block in synthetic organic chemistry. This

document details its chemical and physical properties, synthesis protocols, applications in

research and development, and essential safety information.

Core Properties and Identification
4-Iodo-3-methoxybenzoic acid is a substituted aromatic carboxylic acid. The presence of an

iodine atom and methoxy and carboxylic acid functional groups makes it a versatile

intermediate for the synthesis of more complex molecules, particularly in the fields of medicinal

chemistry and materials science.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 282087-44-9 [1]

Molecular Formula C₈H₇IO₃ [1]

Molecular Weight 278.04 g/mol [1]

Melting Point 219–220 °C [2]

Appearance Colorless solid [2]

Table 2: Spectroscopic Data

Spectrum Type Data Source(s)

Infrared (IR)

ν (cm⁻¹) = 2967 (OH), 2840,

2654, 2533, 1689, 1572, 1463,

1421, 1296, 1250, 1188, 1121,

1041, 1016, 933, 879, 828,

761, 601

[2]

¹H NMR (CDCl₃)

δ (ppm) = 7.91 (d, J = 8.0 Hz,

1 H, Ar-H), 7.44 (d, J = 1.8 Hz,

1 H, Ar-H), 7.21 (dd, J = 8.0,

1.8 Hz, 1 H, Ar-H), 3.96 (s, 3

H, OCH₃)

[2]

Synthesis and Experimental Protocols
The synthesis of 4-Iodo-3-methoxybenzoic acid can be achieved through a multi-step

process starting from 3-hydroxybenzoic acid. The following protocols are based on established

literature.[2]

Protocol 1: Synthesis of 4-Iodo-3-hydroxybenzoic acid
Dissolution: Dissolve 3-hydroxybenzoic acid (20.8 g, 150 mmol) in 200 mL of 2 M sodium

hydroxide (NaOH).
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Iodination: Prepare a solution of iodine (35.1 g, 138 mmol) and potassium iodide (KI) (27.5 g,

165 mmol) in 150 mL of water. Add this solution dropwise to the 3-hydroxybenzoic acid

solution.

Stirring: Continue stirring the mixture for 20 minutes.

Acidification: Add 180 mL of concentrated hydrochloric acid (HCl).

Isolation: Filter the resulting precipitate, recrystallize it from an ethanol-water mixture (1:5),

and dry it in vacuo over P₄O₁₀. This yields 4-iodo-3-hydroxybenzoic acid as a colorless solid.

[2]

Protocol 2: Synthesis of 4-Iodo-3-methoxybenzoic acid
methyl ester

Reaction Setup: In a flask, combine 4-iodo-3-hydroxybenzoic acid (10.0 g, 37.9 mmol),

dimethyl sulfate (21.8 g, 189 mmol), and potassium carbonate (K₂CO₃) (15.7 g, 114 mmol) in

100 mL of acetone.

Reflux: Heat the mixture to reflux for 12 hours.

Workup: Add 200 mL of water and stir the mixture for 12 hours at room temperature.

Extraction: Extract the mixture twice with 100 mL portions of ethyl acetate.

Purification: Dry the combined organic layers with magnesium sulfate (MgSO₄) and

concentrate. Filter the residue through a silica gel pad using chloroform as the eluent to

obtain the product.[2]

Protocol 3: Saponification to 4-Iodo-3-methoxybenzoic
acid

Hydrolysis: Dissolve 4-iodo-3-methoxybenzoic acid methyl ester (4.60 g, 15.8 mmol) in

100 mL of 2 M NaOH and stir for 24 hours at room temperature.[2] An alternative method

uses lithium hydroxide (LiOH·H₂O) in a methanol/water mixture.[3]

Acidification: Acidify the alkaline solution with concentrated HCl.
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Isolation: Filter the precipitate, wash with water, and dry in vacuo over P₄O₁₀ to yield the final

product, 4-iodo-3-methoxybenzoic acid.[2]

Synthesis Workflow

3-Hydroxybenzoic acid

4-Iodo-3-hydroxybenzoic acid

  Iodination
(I₂, KI, NaOH)

4-Iodo-3-methoxybenzoic acid methyl ester

  Methylation
((CH₃)₂SO₄, K₂CO₃)

4-Iodo-3-methoxybenzoic acid

  Saponification
(NaOH or LiOH)

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Iodo-3-methoxybenzoic acid.

Applications in Research and Drug Development
4-Iodo-3-methoxybenzoic acid is a valuable intermediate in the synthesis of biologically

active molecules and complex organic structures.

IRAK Degraders: This compound is used in the synthesis of Interleukin-1 Receptor-

Associated Kinase (IRAK) degraders, which are being investigated for their therapeutic

potential.[3]
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Kinase Inhibitors: It serves as a precursor for the synthesis of aminotriazolopyridines, a class

of compounds investigated as kinase inhibitors, which play a role in signaling pathways

related to inflammation and cancer.[4]

Total Synthesis: The compound has been utilized as a key building block in the total

synthesis of modified macrocycles of the isoplagiochin type, which are of interest due to their

unique molecular architecture.[5][6]

Role as a Synthetic Intermediate

Target Molecules

{4-Iodo-3-methoxybenzoic acid | CAS: 282087-44-9}

IRAK Degraders

 Acylation / Amidation

Kinase Inhibitors Conversion to Acid Chloride

Macrocyclic Compounds Multi-step Synthesis

Click to download full resolution via product page

Logical workflow illustrating the utility of 4-Iodo-3-methoxybenzoic acid.

Safety and Handling
It is crucial to handle 4-Iodo-3-methoxybenzoic acid in accordance with good industrial

hygiene and safety practices.

Table 3: Hazard Identification
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Hazard Statement Description Source(s)

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]

Recommended Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a cool, dry place away from incompatible materials.

In case of exposure, seek immediate medical attention and consult the Safety Data Sheet

(SDS) for detailed first-aid measures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1319260#4-iodo-3-methoxybenzoic-acid-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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